Cas no 161742-67-2 (2,5-dioxopyrrolidin-1-yl 2-methoxyacetate)

2,5-Dioxopyrrolidin-1-yl 2-methoxyacetate is a reactive ester commonly employed in organic synthesis and bioconjugation chemistry. Its key advantage lies in its ability to serve as an efficient acylating agent, facilitating the introduction of the 2-methoxyacetyl group into target molecules under mild conditions. The succinimidyl ester moiety enhances reactivity with nucleophiles, such as amines, enabling high-yielding amide bond formation. This compound is particularly useful in peptide modification and linker chemistry due to its stability and selectivity. Its methoxy group offers additional versatility for tuning solubility and reactivity in diverse synthetic applications. The product is typically handled under anhydrous conditions to preserve its reactivity.

2,5-dioxopyrrolidin-1-yl 2-methoxyacetate structure

161742-67-2 structure

Product Name:2,5-dioxopyrrolidin-1-yl 2-methoxyacetate

CAS No:161742-67-2

MF:C₇H₉NO₅

MW:187.150062322617

MDL:MFCD22193834

CID:1107170

PubChem ID:10352427

Update Time:2025-10-29

2,5-dioxopyrrolidin-1-yl 2-methoxyacetate Chemical and Physical Properties

Names and Identifiers

- (2,5-dioxopyrrolidin-1-yl) 2-methoxyacetate
- 2-methoxy-Acetic acid 2,5-dioxo-1-pyrrolidinyl ester
- 2,5-dioxopyrrolidin-1-yl 2-methoxyacetate
- Acetic acid, 2-methoxy-, 2,5-dioxo-1-pyrrolidinyl ester
- 2,5-Dioxopyrrolidin-1-yl2-methoxyacetate
- EN300-1699491
- SCHEMBL2610829
- MFCD22193834
- DTXSID10438517
- 2,5-Pyrrolidinedione, 1-[(methoxyacetyl)oxy]-
- DB-134134
- 1-[(Methoxyacetyl)oxy]pyrrolidine-2,5-dione
- 1-(Methoxyacetyl)oxylpyrrolidine-2,5-dione
- 161742-67-2
- KDVRYSGGAUUSIE-UHFFFAOYSA-N
- MDL： MFCD22193834
- Inchi： 1S/C7H9NO5/c1-12-4-7(11)13-8-5(9)2-3-6(8)10/h2-4H2,1H3
- InChI Key： KDVRYSGGAUUSIE-UHFFFAOYSA-N
- SMILES： O(C(COC)=O)N1C(CCC1=O)=O

Computed Properties

Exact Mass: 187.04807
Monoisotopic Mass: 187.04807239g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 72.9Å²

Experimental Properties

PSA: 72.91

2,5-dioxopyrrolidin-1-yl 2-methoxyacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D484251-1g	2,5-dioxopyrrolidin-1-yl 2-methoxyacetate	161742-67-2	95%	1g	$395	2023-09-04
Alichem	A109009935-1g	1-(Methoxyacetyl)oxylpyrrolidine-2,5-dione	161742-67-2	95%	1g	$400.00	2022-04-02
Chemenu	CM462409-5g	Acetic acid, 2-methoxy-, 2,5-dioxo-1-pyrrolidinyl ester	161742-67-2	95%+	5g	$403	2023-01-01
Enamine	EN300-1699491-0.05g	2,5-dioxopyrrolidin-1-yl 2-methoxyacetate	161742-67-2	95%	0.05g	$87.0	2023-09-20
Enamine	EN300-1699491-0.1g	2,5-dioxopyrrolidin-1-yl 2-methoxyacetate	161742-67-2	95%	0.1g	$130.0	2023-09-20
Enamine	EN300-1699491-0.25g	2,5-dioxopyrrolidin-1-yl 2-methoxyacetate	161742-67-2	95%	0.25g	$186.0	2023-09-20
Enamine	EN300-1699491-0.5g	2,5-dioxopyrrolidin-1-yl 2-methoxyacetate	161742-67-2	95%	0.5g	$292.0	2023-09-20
Enamine	EN300-1699491-1.0g	2,5-dioxopyrrolidin-1-yl 2-methoxyacetate	161742-67-2	95%	1g	$375.0	2023-06-04
Enamine	EN300-1699491-2.5g	2,5-dioxopyrrolidin-1-yl 2-methoxyacetate	161742-67-2	95%	2.5g	$787.0	2023-09-20
Enamine	EN300-1699491-5.0g	2,5-dioxopyrrolidin-1-yl 2-methoxyacetate	161742-67-2	95%	5g	$1556.0	2023-06-04